Cas no 1805474-74-1 (5-Chloro-2-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 5-Chloro-2-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1805474-74-1
• MF: C₆H₂ClF₃N₂O₂
• MW: 226.540490627289
• CID: 4802787
• Update Time: 2023-08-17

5-Chloro-2-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2ClF3N2O2/c7-4-2-11-5(12(13)14)1-3(4)6(8,9)10/h1-2H
• InChI Key： JPMNTZHEVRTFLN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7